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Compound of Interest

Compound Name:

Benzyl 2-

(triphenylphosphoranylidene)aceta

te

Cat. No.: B084202 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for Benzyl 2-(triphenylphosphoranylidene)acetate, including personal protective

equipment (PPE) recommendations, procedural guidance for handling and disposal, and a

clear workflow for spill management.

Key Safety and Physical Properties
A summary of the critical safety and physical data for Benzyl 2-
(triphenylphosphoranylidene)acetate is presented below. This information is crucial for a

quick risk assessment before handling the compound.
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Property Value Reference

Molecular Formula C₂₇H₂₃O₂P [1]

Molecular Weight 410.4 g/mol [1]

Appearance White to off-white powder [2]

Melting Point 120-122 °C [2]

GHS Hazard Statements
H302, H332, H315, H319,

H335
[1]

Signal Word Warning [1][3]

Storage Temperature Refrigerated, under nitrogen [3][4]

Incompatibilities
Strong oxidizing agents,

exposure to air and moisture
[3]

Personal Protective Equipment (PPE)
When handling Benzyl 2-(triphenylphosphoranylidene)acetate, the following personal

protective equipment is mandatory to minimize exposure and ensure personal safety.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Hand Protection: Chemical-resistant gloves must be worn.[3] Inspect gloves prior to use and

dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.

Respiratory Protection: A NIOSH-approved N95 dust mask or equivalent is necessary to

prevent inhalation of the powder. Use only in a well-ventilated area.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3][4] A lab

coat is standard.

Experimental Protocols: Handling and Disposal
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Handling Procedures:

Ventilation: Always handle Benzyl 2-(triphenylphosphoranylidene)acetate in a well-

ventilated area, such as a chemical fume hood, to minimize inhalation of dust.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[3] Do not breathe in the dust.[3]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the

laboratory.

Storage: Keep the container tightly closed in a dry and cool place.[3] For long-term stability,

store under an inert atmosphere, such as nitrogen, and keep refrigerated.[3][4] It is noted to

be air and moisture-sensitive.[3]

Disposal Plan:

Waste Characterization: This material is considered hazardous waste.

Containerization: Collect waste material in a suitable, labeled, and sealed container. Do not

mix with other waste.

Disposal Route: Dispose of the contents and the container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[3][5] Handle uncleaned

containers as you would the product itself.

Emergency Workflow: Chemical Spill Management
In the event of a spill, a clear and immediate response is critical to contain the material and

prevent exposure. The following diagram outlines the procedural steps for managing a spill of

Benzyl 2-(triphenylphosphoranylidene)acetate.
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Chemical Spill Workflow: Benzyl 2-(triphenylphosphoranylidene)acetate

Immediate Response

Assessment & Preparation

Containment & Cleanup
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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